Cas no 892502-11-3 (Benzoyl chloride,3-(2-pyrimidinyl)-)

• Product Name: Benzoyl chloride,3-(2-pyrimidinyl)-
• CAS No: 892502-11-3
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 714504
• PubChem ID: 24229562
• Update Time: 2025-04-19

Benzoyl chloride,3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-(2-pyrimidinyl)-
• 3-pyrimidin-2-ylbenzoyl chloride
• FT-0720662
• 3-(Pyrimidin-2-yl)benzoyl chloride
• 892502-11-3
• MFCD09064976
• DTXSID70640275

• Inchi： 1S/C11H7ClN2O/c12-10(15)8-3-1-4-9(7-8)11-13-5-2-6-14-11/h1-7H
• InChI Key： QCFDCOOCAWCFFV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(C2N=CC=CN=2)=C1)=O

Computed Properties

• Exact Mass: 218.0246905g/mol
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.8Ų